Cas no 306748-61-8 (methyl (2S)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate)

• Product Name: methyl (2S)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate
• CAS No: 306748-61-8
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5066994
• PubChem ID: 56972078
• Update Time: 2025-06-28

methyl (2S)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-METHOXYBENZYL)-ALA-OME
• Methyl (S)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate
• methyl (2S)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate

• Inchi： 1S/C12H17NO3/c1-12(13,11(14)16-3)8-9-4-6-10(15-2)7-5-9/h4-7H,8,13H2,1-3H3/t12-/m0/s1
• InChI Key： IRQMWGCJUKKCQY-LBPRGKRZSA-N
• SMILES： O(C)C([C@](C)(CC1C=CC(=CC=1)OC)N)=O

Computed Properties

• Exact Mass: 223.121
• Monoisotopic Mass: 223.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.6

Additional information on methyl (2S)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate

Compound CAS No. 306748-61-8: Methyl (2S)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate

The compound with CAS No. 306748-61-8, commonly referred to as methyl (2S)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and enzyme catalysis. The molecule's structure features a chiral center at the second carbon, which is critical for its stereochemical behavior and biological activity.

Recent studies have highlighted the importance of this compound in asymmetric synthesis, particularly in the context of enzyme-catalyzed reactions. The presence of the methoxy group on the aromatic ring enhances the molecule's solubility and stability, making it an ideal candidate for various biochemical assays. Researchers have also explored its role as a substrate in the synthesis of bioactive compounds, leveraging its stereochemistry to achieve high enantioselectivity.

One of the most notable advancements involving methyl (2S)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate is its application in the development of novel antibiotics. By modifying the side chains and functional groups, scientists have been able to enhance the compound's bioavailability and efficacy against multidrug-resistant bacterial strains. This has opened new avenues for combating antibiotic resistance, a pressing global health concern.

In addition to its pharmacological applications, this compound has been utilized in green chemistry initiatives. Its use as a building block in sustainable synthetic pathways aligns with the growing demand for environmentally friendly chemical processes. The compound's ability to undergo various transformations under mild conditions has further solidified its position in modern organic synthesis.

The stereochemistry of methyl (2S)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate plays a pivotal role in its interactions with biological systems. Studies have shown that the S-enantiomer exhibits superior binding affinity to certain receptors, making it a valuable tool in drug design. Researchers are currently exploring its potential as a lead compound for developing treatments targeting neurodegenerative diseases and cancer.

Furthermore, advancements in computational chemistry have enabled detailed modeling of this compound's molecular interactions. These models provide insights into its pharmacokinetics and pharmacodynamics, aiding in the optimization of drug delivery systems. The integration of experimental and computational approaches has significantly accelerated the research progress surrounding this compound.

As interest in methyl (2S)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate continues to grow, collaborations between academia and industry are fostering innovative applications across diverse fields. From biotechnology to materials science, this compound serves as a testament to the interdisciplinary nature of modern chemical research.